
The Available Safety Context for a Related
Compound

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzyl decanoate

CAS No.: 42175-41-7

Cat. No.: S520949

Get Quote

While a specific EFSA evaluation for benzyl decanoate was not found, the search results contain a safety

opinion for benzyl alcohol (E 1519), which is a metabolite of benzyl decanoate [1]. This means that when

benzyl decanoate is used as a flavoring agent, the body breaks it down into benzyl alcohol and decanoic

acid. Therefore, the safety of benzyl alcohol is directly relevant.

The key points from the EFSA re-evaluation of benzyl alcohol are summarized below [1]:

Assessment
Aspect

Details for Benzyl Alcohol (E 1519)

Panel EFSA Panel on Food Additives and Flavourings (FAF)

Conclusion Exposure does not raise a safety concern at reported uses and levels

ADI 4 mg/kg body weight per day

Basis for ADI NOAEL (No Observable Adverse Effect Level) of 400 mg/kg bw/day from a rat
carcinogenicity study

Toxicity Profile Low acute toxicity; no concern with respect to genotoxicity and carcinogenicity
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Usage Levels of Benzyl Decanoate in Food

The Good Scents Company database provides information on the usage levels of benzyl decanoate as a

flavoring agent in various food categories, as presented in the table below [2].

Food Category Average Usage (mg/kg) Maximum Usage (mg/kg)

Dairy products (01.0) 7.00000 35.00000

Fats and oils (02.0) 5.00000 25.00000

Edible ices (03.0) 10.00000 50.00000

Processed fruit (04.1) 7.00000 35.00000

Confectionery (05.0) 10.00000 50.00000

Cereals and cereal products (06.0) 5.00000 25.00000

Bakery wares (07.0) 10.00000 50.00000

Meat and meat products (08.0) 2.00000 10.00000

Fish and fish products (09.0) 2.00000 10.00000

Salts, spices, soups, sauces, etc. (12.0) 5.00000 25.00000

Foodstuffs for particular nutritional uses (13.0) 10.00000 50.00000

Non-alcoholic beverages (14.1) 5.00000 25.00000

Alcoholic beverages (14.2) 10.00000 50.00000

Ready-to-eat savouries (15.0) 20.00000 100.00000

Composite foods (16.0) 5.00000 25.00000
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Metabolic Relationship and Testing Workflow

Since benzyl decanoate is metabolized into benzyl alcohol in the body, its safety is closely linked to that of

benzyl alcohol. The following diagram illustrates this metabolic relationship and the extrapolation of safety

data.
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Metabolic Pathway and Safety Data Extrapolation

The next diagram outlines a generalized workflow for the types of toxicity tests that would underpin a

comprehensive safety assessment for a substance like benzyl decanoate, based on the tests referenced for

benzyl alcohol [2] [1].
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Generalized Toxicity Testing Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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